1-(3-isopropoxypropyl)-3-(1-methyl-1H-indol-3-yl)urea

• IUPAC Name: 1-(1-methylindol-3-yl)-3-(3-propan-2-yloxypropyl)urea
• InChI: InChI=1S/C16H23N3O2/c1-12(2)21-10-6-9-17-16(20)18-14-11-19(3)15-8-5-4-7-13(14)15/h4-5,7-8,11-12H,6,9-10H2,1-3H3,(H2,17,18,20)
• InChI Key: USZSTZFSEFAPMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)NC1=CN(C2=CC=CC=C21)C
• Molecular Formula: C16H23N3O2
• Molecular Weight: 289.37 g/mol

Description

1-(3-isopropoxypropyl)-3-(1-methyl-1H-indol-3-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. This compound is known for its unique properties, which make it an attractive target for drug development.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Urea Derivatives: 1-methyl-3-(5-nitropyridin-2-yl) urea, an analogue to the specified compound, demonstrates a high-yield synthetic method, indicating potential in small molecule drug synthesis (Zhang, Lai, Feng, & Xu, 2019).
• Reactivity with Ureas: Methyl (2E)-3-dimethylamino-2-(1H-indol-3-yl)-propenoate reacts with various ureas to form new compounds, suggesting the reactivity and versatility of similar urea derivatives (Časar, Bevk, Svete, & Stanovnik, 2005).

Biological Applications

• Antifilarial Agents: 1-(5-benzoylbenzimidazol-2-yl)-3-substituted ureas, with structural similarity, have shown antifilarial activity, indicating potential biomedical applications (Ram, Skinner, Kalvin, Wise, Townsend, Mccall, Worth, Ortwine, & Werbel, 1984).
• Anticancer Investigations: Unsymmetrical 1,3-disubstituted ureas exhibit in vitro anticancer activity, suggesting a role in cancer therapy (Mustafa, Perveen, & Khan, 2014).

Analytical Applications

• Environmental Monitoring: The development of enzyme-linked immunosorbent assays for urea herbicides, like isoproturon, highlights the potential for environmental monitoring applications (Katmeh, Frost, Aherne, & Stevenson, 1994).